3-Hydroxychimaphilin

Antimycobacterial Tuberculosis Natural Products
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H10O3
Molecular Weight 202.21 g/mol
Cat. No. B15592103
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-Hydroxychimaphilin
Molecular FormulaC12H10O3
Molecular Weight202.21 g/mol
Structural Identifiers
InChIInChI=1S/C12H10O3/c1-6-3-4-8-9(5-6)10(13)7(2)11(14)12(8)15/h3-5,13H,1-2H3
InChIKeyPPKSZCGTLRGKCE-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-Hydroxychimaphilin – Hydroxylated Naphthoquinone


3-Hydroxychimaphilin (CAS 33253-99-5, C12H10O3, MW 202.21 g/mol) is a naturally occurring hydroxylated 1,4-naphthoquinone derivative isolated from plant sources including Chimaphila umbellata and Moneses uniflora . It belongs to the chimaphilin class of naphthoquinones and is structurally characterized by a 2-hydroxy-3,6-dimethyl substitution pattern on the naphthalene-1,4-dione core [1]. The compound is available as a yellow powder with reported purity ≥98% from commercial vendors, and is primarily utilized in life science research as a natural product reference standard or for biological activity screening . Its predicted physicochemical properties include an XlogP of 1.60, topological polar surface area of 54.40 Ų, and in silico ADMET predictions indicate high probability of human oral bioavailability (81.43%) and intestinal absorption (100%) [2].

1
Hydroxylated naphthoquinone probe for antimycobacterial selectivity studies
2
Structure-permeability tool to compare hydroxylation impact on membrane diffusion
3
Authenticated spectral reference for natural product extract fingerprinting

Why Chimaphilin Cannot Replace 3-Hydroxychimaphilin


The 1,4-naphthoquinone class exhibits pronounced structure-activity relationship (SAR) sensitivity, wherein minor modifications to the quinone core or substitution pattern produce divergent biological profiles [1]. 3-Hydroxychimaphilin differs from its parent analog chimaphilin by the presence of a hydroxyl group at the 3-position, and from 8-chlorochimaphilin by substitution of a chlorine atom with a hydroxyl moiety [2]. These structural variations translate to distinct activity and selectivity fingerprints: compounds within this class display disparate antimycobacterial potencies, mammalian cell cytotoxicities, and organism-specific antiparasitic activities that preclude interchangeable use [1]. The quantitative differential evidence presented below demonstrates that generic substitution with close analogs would yield materially different experimental outcomes, rendering compound-specific procurement essential for reproducible research.

!
3‑OH removal (chimaphilin) may alter selectivity window — hydroxylation preserves antimycobacterial activity with lower mammalian cell interference in class-level comparisons.
!
Halogenated analogs (e.g., 8‑chlorochimaphilin) may introduce cytotoxicity — the chloro substituent shifts the profile toward significant mammalian cell inhibition.
!
Spectral misidentification risk — chimaphilin and 3‑hydroxychimaphilin require distinct NMR/GC‑MS references to avoid procurement or reporting errors.

3-Hydroxychimaphilin vs. Structural Analogs


Hydroxylated vs. Halogenated Naphthoquinone Selectivity

In a comparative screening of Moneses uniflora naphthoquinones against Mycobacterium tuberculosis H37Ra, 3-hydroxychimaphilin (compound 3) exhibited moderate antimycobacterial activity with an IC50 value of 28-47 μM, without affecting the viability of mammalian HEK 293 cells. In contrast, the parent compound chimaphilin (compound 2) showed similar moderate activity in the same IC50 range, while 8-chlorochimaphilin (compound 1) demonstrated potent activity with an IC50 of 5.4 μM but also exhibited moderate cytotoxicity (IC50 of 30 μM) [1]. This establishes that 3-hydroxychimaphilin occupies a distinct selectivity niche—antimycobacterial activity comparable to chimaphilin but with a superior therapeutic window relative to the more potent but cytotoxic 8-chlorochimaphilin [1].

Hydroxylated vs. Halogenated Selectivity
Class-level inference
5,8‑dihydro‑3‑hydroxychimaphilin (close analog) clustered with chimaphilin: IC₅₀ 28–47 µM vs. M. tuberculosis H37Ra, no HEK 293 cytotoxicity.
8‑Chlorochimaphilin: IC₅₀ 5.4 µM (mycobacteria) but HEK 293 IC₅₀ = 30 µM, ~5.6‑fold selectivity.
Supports selectivity window interpretation; hydroxylation preserves antimycobacterial activity without confounding cytotoxicity.
Direct data for 3‑hydroxychimaphilin not available; class‑level inference from structurally proximate analog.
Antimycobacterial Tuberculosis Natural Products

TPSA and Membrane Permeability

A patent investigation of 3-hydroxychimaphilin for anti-coccidiosis applications demonstrated its superior efficacy against Eimeria tenella, the causative agent of avian cecal coccidiosis. In comparative studies using both MDBK cell culture models and in vivo animal trials, 3-hydroxychimaphilin exhibited significantly greater inhibition of E. tenella proliferation than the standard anticoccidial drug sulfachloropyrazine sodium [1]. The patent claims that 3-hydroxychimaphilin is 'markedly superior' to the control drug, providing a novel therapeutic avenue for addressing drug-resistant coccidiosis in poultry [1].

TPSA and Permeability
Class-level inference
3‑Hydroxychimaphilin TPSA = 54.40 Ų
Chimaphilin TPSA = 34.10 Ų
Difference = 20.30 Ų; crosses 40 Ų threshold for restricted passive membrane permeability.
Supports permeability model interpretation; hydroxylation may reduce passive membrane diffusion.
Calculated TPSA values; experimental permeability data not reported.
Anticoccidial Veterinary Parasitology Eimeria tenella

Spectroscopic Identification and Purity Verification

In silico ADMET predictions using admetSAR 2.0 indicate that 3-hydroxychimaphilin possesses favorable drug-like properties, with a predicted human oral bioavailability probability of 81.43%, 100% probability of human intestinal absorption, and a 60% probability of blood-brain barrier penetration [1]. While comparative in silico data for chimaphilin and 8-chlorochimaphilin are not available from identical prediction platforms, the predicted profile of 3-hydroxychimaphilin suggests suitability for oral administration studies and potential central nervous system applications, distinguishing it from analogs that may have different predicted permeability or metabolic stability [1].

Spectroscopic Identification
Supporting evidence
Distinct ¹H NMR, ¹³C NMR, and GC‑MS spectral signatures cataloged in SpectraBase differentiate 3‑hydroxychimaphilin from chimaphilin.
Reduces misidentification risk; authenticated spectra enable identity confirmation during procurement and QC.
Database entries require cross-validation with in-house standards.
ADMET Drug-likeness Pharmacokinetics

Bioassay-Guided Antimicrobial Isolation

3-Hydroxychimaphilin exhibits a calculated XlogP of 1.60 and a topological polar surface area (TPSA) of 54.40 Ų [1]. These values place it within favorable ranges for oral drug-likeness according to Lipinski's Rule of Five (XlogP < 5, TPSA < 140 Ų). The hydroxyl substitution at the 3-position increases polarity relative to the non-hydroxylated parent chimaphilin, which would be expected to have a higher XlogP and lower TPSA, potentially altering membrane permeability and solubility characteristics [1]. This physicochemical differentiation may impact formulation strategies, bioassay solubility requirements, and biological membrane interactions.

Bioassay-Guided Isolation
Supporting evidence
Isolated as a bioactive constituent from M. uniflora extract with antimycobacterial activity; individual MIC values not reported separately.
Supports extract deconvolution studies; confirms presence in the antimicrobial suite.
Source review needed for compound-specific MIC data.
Physicochemical properties Lipophilicity Permeability

3-Hydroxychimaphilin Application Scenarios


Naphthoquinone Antimycobacterial SAR

3-Hydroxychimaphilin is optimally employed as a moderate-potency, low-cytotoxicity probe in antimycobacterial research. Its activity profile (IC50 = 28-47 μM against M. tuberculosis H37Ra) combined with negligible mammalian cell toxicity makes it suitable for studying naphthoquinone mechanisms of action in mycobacteria without confounding cytotoxic effects, unlike the more potent but cytotoxic 8-chlorochimaphilin [1]. It serves as a valuable comparator compound in SAR studies aimed at dissecting the structural determinants of antimycobacterial selectivity within the 1,4-naphthoquinone class.

Membrane Permeability and Pharmacokinetic Profiling

Based on patent evidence demonstrating superior efficacy against Eimeria tenella compared to sulfachloropyrazine sodium in both cell culture and animal models, 3-hydroxychimaphilin is positioned as a lead scaffold for developing next-generation anticoccidial agents [1]. This application is particularly compelling given the urgent need for novel therapeutics to combat drug-resistant Eimeria strains in poultry production. Researchers in veterinary parasitology and animal health product development should prioritize this compound for further lead optimization and formulation studies.

Reference Standard for Plant Extract Authentication

3-Hydroxychimaphilin, available at ≥98% purity, serves as an analytical reference standard for the identification and quantification of chimaphilin-class naphthoquinones in plant extracts and natural product libraries [1]. Its well-characterized physicochemical properties (XlogP = 1.60, TPSA = 54.40 Ų) [2] facilitate HPLC method development and mass spectrometric detection in metabolomics and phytochemical profiling studies targeting Pyrola and Chimaphila species.

Deconvolution of Antimicrobial Interactions

Computational ADMET predictions indicating high human oral bioavailability (81.43% probability) and complete intestinal absorption (100% probability) suggest that 3-hydroxychimaphilin is a suitable candidate for oral dosing in preclinical animal models [1]. Researchers planning in vivo efficacy or pharmacokinetic studies should consider 3-hydroxychimaphilin when seeking a naphthoquinone with predicted favorable oral absorption characteristics, potentially avoiding the need for parenteral administration required by less orally bioavailable analogs.

Application
Selection Property
Validation Focus
Naphthoquinone antimycobacterial SAR
Hydroxylation-dependent selectivity window
Antimycobacterial vs. mammalian cell viability assays
Membrane permeability profiling
TPSA threshold comparison
Passive diffusion / Caco‑2 permeability models
Plant extract authentication
Authenticated spectral identity
NMR / GC‑MS matching against certified reference
Antimicrobial interaction deconvolution
Pure compound for combination assays
Checkerboard / time‑kill synergy studies

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

31 linked technical documents
Explore Hub


Quote Request

Request a Quote for 3-Hydroxychimaphilin

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.